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Compound of Interest

Compound Name: TD-106

Cat. No.: B2824162 Get Quote

Essential Safety and Handling Guide for TD-106
This document provides immediate safety, handling, and disposal information for TD-106 (CAS

2250288-69-6), a cereblon (CRBN) modulator utilized in targeted protein degradation research.

The following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
When handling TD-106, a comprehensive approach to personal protection is crucial. The

following table summarizes the recommended PPE.
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Equipment Category Item Specification

Eye Protection Safety Goggles
Must be worn with side-shields

to protect against splashes.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure to

change gloves frequently and

immediately if contaminated.

Body Protection Laboratory Coat

A full-sleeved lab coat is

mandatory to prevent skin

contact.

Respiratory Protection Fume Hood or Respirator

All handling of solid TD-106 or

its solutions should be

conducted in a certified

chemical fume hood to avoid

inhalation. For situations

outside of a fume hood, a

respirator with an appropriate

organic vapor cartridge may be

necessary.

Storage and Handling Protocols
Proper storage and handling are vital to maintain the integrity of TD-106 and to ensure a safe

laboratory environment.

Storage Conditions:
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Form Temperature Duration
Additional
Requirements

Powder -20°C
Long-term (months to

years)

Store in a dry, dark

location.

4°C
Short-term (days to

weeks)

Keep sealed and

protected from

moisture and light.[1]

In Solvent -80°C Up to 6 months

Aliquot to avoid

multiple freeze-thaw

cycles.

-20°C Up to 1 month
Ensure the container

is tightly sealed.[2]

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace within a chemical fume hood.

Weighing: If working with the solid form, carefully weigh the required amount on a calibrated

analytical balance within the fume hood.

Dissolving: TD-106 is soluble in DMSO.[2] When preparing solutions, add the solvent to the

solid slowly to avoid splashing. If precipitation occurs, gentle heating and/or sonication can

be used to aid dissolution.[3]

Use: When using TD-106 in experiments, maintain the use of all recommended PPE.

Post-Handling: After use, decontaminate all surfaces and equipment. Dispose of all

contaminated materials as outlined in the disposal plan. Wash hands thoroughly.

Disposal Plan
All waste containing TD-106 must be treated as hazardous chemical waste.
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Waste Type Container Disposal Procedure

Solid TD-106
Labeled Hazardous Waste

Container

Collect in a clearly labeled,

sealed container for chemical

waste.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled Sharps or Solid Waste

Container

Place in a designated, sealed

container for hazardous solid

waste.

Liquid Waste (e.g., unused

solutions)

Labeled Hazardous Liquid

Waste Container

Collect in a sealed, compatible

container clearly labeled as

hazardous chemical waste.

Disposal Protocol:

Segregation: Segregate TD-106 waste from other laboratory waste.

Labeling: Clearly label all waste containers with "Hazardous Waste" and the chemical name

"TD-106".

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Collection: Arrange for collection by a licensed hazardous waste disposal service in

accordance with local, state, and federal regulations.

Visualized Workflows and Pathways
To further clarify procedures and mechanisms, the following diagrams are provided.
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Safe Handling Workflow for TD-106
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Caption: A flowchart illustrating the step-by-step procedure for the safe handling of TD-106.
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TD-106 Mediated BRD4 Degradation
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Caption: The signaling pathway of TD-106 inducing the degradation of the BRD4 protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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